Cas no 2680845-13-8 (tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]methyl}carbamate
• CAS No: 2680845-13-8
• MF: C₁₂H₂₀FNO₃
• MW: 245.290507316589
• CID: 6255933
• PubChem ID: 165914717
• Update Time: 2025-10-20

tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28277899
• tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]methyl}carbamate
• 2680845-13-8

• Inchi： 1S/C12H20FNO3/c1-10(2,3)17-9(15)14-7-11-4-12(5-11,6-13)16-8-11/h4-8H2,1-3H3,(H,14,15)
• InChI Key： QOCRJDSMTINTEL-UHFFFAOYSA-N
• SMILES： FCC12CC(CNC(=O)OC(C)(C)C)(CO1)C2

Computed Properties

• Exact Mass: 245.14272166g/mol
• Monoisotopic Mass: 245.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]methyl}carbamate

Introduction to Tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl)methyl}carbamate (CAS No. 2680845-13-8)

Tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl)methyl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. With a CAS number of 2680845-13-8, this compound represents a sophisticated molecular scaffold that combines elements of bicyclic structures, fluorinated moieties, and carbamate functional groups, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of Tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl)methyl}carbamate is characterized by a bicyclo[2.1.1]hexane core, which is a well-known motif in natural products and pharmacologically active molecules. This bicyclic system imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The presence of a fluoromethyl group at the 1-position of the bicyclic ring further enhances its potential as a pharmacophore, as fluorine atoms are frequently incorporated into drugs to improve their bioavailability, metabolic stability, and binding interactions with biological targets.

The carbamate moiety in the compound’s name, specifically N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl)methyl}carbamate, suggests a potential role as an intermediate or precursor in the synthesis of more complex molecules. Carbamates are well-known for their versatility in medicinal chemistry, often serving as key functional groups in drugs targeting various diseases, including neurological disorders and cancer. The tert-butyl group attached to the carbamate nitrogen provides additional stability to the molecule, reducing the likelihood of hydrolysis under physiological conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets more accurately. The rigid bicyclic core of Tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl)methyl}carbamate is expected to facilitate stable interactions with proteins or enzymes, while the fluoromethyl group may engage in hydrophobic or dipole-dipole interactions, enhancing binding affinity. These structural features make it an intriguing candidate for further investigation in the development of novel therapeutic agents.

In the context of drug discovery, the synthesis of Tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl)methyl}carbamate represents a significant achievement in synthetic organic chemistry. The construction of the bicyclo[2.1.1]hexane ring system requires precise control over reaction conditions and stereochemistry, often involving multi-step synthetic pathways that showcase the expertise of modern synthetic chemists. The successful preparation of this compound not only demonstrates the feasibility of incorporating complex structural motifs into drug-like molecules but also opens up new avenues for exploring its potential applications.

The presence of a fluoromethyl group in the molecule is particularly noteworthy, as fluorinated compounds have been extensively studied for their improved pharmacokinetic properties and enhanced biological activity. Fluorine substitution can modulate lipophilicity, metabolic stability, and receptor binding affinity, making it a valuable tool in medicinal chemistry for optimizing drug candidates. The specific positioning of the fluoromethyl group on the bicyclic scaffold suggests that it may play a critical role in modulating interactions with biological targets, potentially leading to novel therapeutic effects.

Current research in medicinal chemistry increasingly emphasizes the importance of understanding structure-activity relationships (SAR) to design molecules with desired biological properties. The unique structural features of Tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl)methyl}carbamate, including its bicyclic core and fluoromethyl group, make it an ideal candidate for SAR studies aimed at identifying lead compounds for further development. By systematically modifying various functional groups within this molecular framework, researchers can gain insights into how different structural elements contribute to biological activity.

The carbamate functional group has been widely used in pharmaceuticals due to its ability to form hydrogen bonds with biological targets such as enzymes and receptors. This interaction can be fine-tuned by modifying the substituents attached to the carbamate nitrogen or by altering the overall molecular conformation through stereochemical control. In Tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl)methyl}carbamate, the tert-butyl group provides steric bulk that may enhance binding interactions by occupying specific pockets on biological targets or by preventing unwanted conformational flexibility.

Recent studies have highlighted the importance of fluorinated compounds in oncology research due to their ability to modulate enzyme activity and receptor signaling pathways involved in cancer progression. The fluoromethyl group in Tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl)methyl}carbamate may contribute to its potential as an anti-cancer agent by influencing key biological processes such as DNA replication or cell proliferation. Further investigation into its biological activity could uncover new therapeutic strategies for treating various forms of cancer.

The synthesis and characterization of Tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2.1.1]hexan-4-yl)methyl}carbamate also underscore the growing importance of interdisciplinary collaboration between synthetic chemists, biologists, and computational scientists in drug discovery research. By integrating experimental data with computational modeling techniques, researchers can accelerate the identification and optimization of lead compounds with high potential for therapeutic efficacy.

In conclusion,Tert-butyl N-{[1-(fluoromethyl)-2-oxabicyclo[2。